N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H18N2O5/c1-2-23-16-9-12(7-8-13(16)21)10-19-20-18(22)17-11-24-14-5-3-4-6-15(14)25-17/h3-10,17,21H,2,11H2,1H3,(H,20,22)/b19-10+
• InChI Key: NXDSDFCIDRSHMV-VXLYETTFSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2COC3=CC=CC=C3O2)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2COC3=CC=CC=C3O2)O
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as EHB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. EHB belongs to the class of hydrazones, which are organic compounds that contain a nitrogen-nitrogen double bond.

Mechanism of Action

The mechanism of action of N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. The compound has been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has several advantages for lab experiments. The compound is easy to synthesize and is available in high purity. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. The compound is insoluble in water, which can make it difficult to administer to animals. In addition, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for research on N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. One area of research is to further elucidate the mechanism of action of this compound. Understanding how this compound exerts its pharmacological effects could lead to the development of more effective drugs. Another area of research is to study the safety and efficacy of this compound in humans. Clinical trials are needed to determine whether this compound is safe and effective in humans. Finally, researchers could investigate the potential of this compound as a treatment for other diseases, such as autoimmune diseases and cardiovascular diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in drug development. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has several advantages for lab experiments, including ease of synthesis and stability. However, the compound has some limitations, including insolubility in water and limited safety and efficacy data in humans. Future research on this compound could lead to the development of new and more effective drugs for the treatment of various diseases.

Synthesis Methods

N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a catalyst. The reaction takes place under mild conditions and yields this compound in high purity. The simplicity and efficiency of the synthesis method make this compound an attractive compound for drug development.

Scientific Research Applications

N'-(3-ethoxy-4-hydroxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively studied for its potential applications in drug development. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has been studied as a potential treatment for various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been shown to have a protective effect on the liver, making it a potential treatment for liver diseases.